Cas no 181052-63-1 (Methyl 2-(7-hydroxybenzofuran-3-yl)acetate)

Methyl 2-(7-hydroxybenzofuran-3-yl)acetate is a synthetic organic compound featuring a benzofuran core substituted with a hydroxy group at the 7-position and an acetoxy moiety at the 3-position. This ester derivative is of interest in pharmaceutical and fine chemical research due to its structural versatility as a building block for bioactive molecules. The presence of the hydroxy group enhances its potential for further functionalization, while the ester group offers reactivity for hydrolysis or transesterification. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the development of heterocyclic compounds with potential biological activity. The compound is typically handled under controlled conditions due to its sensitivity.
Methyl 2-(7-hydroxybenzofuran-3-yl)acetate structure
181052-63-1 structure
Product Name:Methyl 2-(7-hydroxybenzofuran-3-yl)acetate
CAS No:181052-63-1
MF:C11H10O4
MW:206.194703578949
MDL:MFCD09991503
CID:854980
PubChem ID:11735879
Update Time:2025-06-28

Methyl 2-(7-hydroxybenzofuran-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(7-hydroxybenzofuran-3-yl)acetate
    • 3-Benzofuranacetic acid, 7-hydroxy-, methyl ester
    • methyl 2-(7-hydroxy-1-benzofuran-3-yl)acetate
    • MOIRPSOAHDOAIA-UHFFFAOYSA-N
    • SY028936
    • Methyl (7-hydroxybenzofuran-3-yl)acetate
    • 7-hydroxy-3-methoxycarbonylmethylbenzofuran
    • AX8235314
    • Z2086
    • Methyl 2-(7-hydroxybenzo[b]furan-3-yl)acetate
    • (7-Hydroxybenzofuran-3-yl)acetic acid methyl este
    • (7-Hydroxy-benzofuran-3-yl)-acetic acid methyl ester
    • MFCD09991503
    • SCHEMBL16026175
    • AKOS016006366
    • SB34466
    • Methyl2-(7-hydroxybenzofuran-3-yl)acetate
    • CS-0320783
    • DTXSID20471334
    • 181052-63-1
    • DB-351784
    • AC4857
    • MDL: MFCD09991503
    • Inchi: 1S/C11H10O4/c1-14-10(13)5-7-6-15-11-8(7)3-2-4-9(11)12/h2-4,6,12H,5H2,1H3
    • InChI Key: MOIRPSOAHDOAIA-UHFFFAOYSA-N
    • SMILES: O1C=C(CC(=O)OC)C2C=CC=C(C1=2)O

Computed Properties

  • Exact Mass: 206.05790880g/mol
  • Monoisotopic Mass: 206.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.7
  • XLogP3: 1.8

Methyl 2-(7-hydroxybenzofuran-3-yl)acetate Pricemore >>

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